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Compound of Interest

Compound Name: Polyaminopropyl! biguanide

Cat. No.: B036736

This in-depth technical guide serves as a resource for researchers, scientists, and drug
development professionals on Polyaminopropyl Biguanide (PAPB). It clarifies its chemical
identity, distinguishes it from the more common Polyhexamethylene Biguanide (PHMB), and
presents available data on its biological activity.

Chemical Identity and Structure

Polyaminopropyl biguanide, often abbreviated as PAPB, is a polymer characterized by
repeating biguanide units linked by propyl chains. It is crucial to distinguish PAPB from
Polyhexamethylene Biguanide (PHMB), a structurally similar polymer with a hexyl linker instead
of a propyl one. While the INCI name "Polyaminopropyl Biguanide" is sometimes associated
with PHMB in commercial products, they are distinct chemical entities with different properties.

[11[2]3][4]
Chemical Formula: (C5H11N5)n[4][5]

CAS Numbers: The primary and most specific CAS number for Polyaminopropyl biguanide
is:

e 133029-32-0[4]

It is important to note that other CAS numbers, such as 32289-58-0 and 27083-27-8, are often
associated with PHMB but may be erroneously linked to PAPB in some literature and
commercial documentation.[5][6]
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Chemical Structure:
Caption: Chemical structure of Polyaminopropyl biguanide (PAPB).

Physicochemical Properties

Available data on the specific physicochemical properties of PAPB is limited, with more
extensive information available for the related compound, PHMB.

Property Data
Appearance Typically supplied as a liquid solution.
Solubility Freely water-soluble.

Antimicrobial Efficacy

A critical finding in the scientific literature is the significant difference in antimicrobial activity
between PAPB and PHMB. While PHMB is a potent, broad-spectrum antimicrobial, studies
have shown that PAPB is largely ineffective at bacterial eradication.[1][2][3] This suggests that
the antimicrobial efficacy often attributed to "Polyaminopropyl Biguanide" in commercial
contexts is likely due to the use of PHMB.

The following table summarizes comparative antimicrobial efficacy data.

. . Result for Result for
Organism Test Method Concentration
PAPB PHMB
Ineffective in High
Staphylococcus ) o )
MBC <0.05 mg/mL bacterial antimicrobial
aureus o o
eradication activity
Ineffective in High
Escherichia coli MBC <0.05 mg/mL bacterial antimicrobial
eradication activity

MBC: Minimum Bactericidal Concentration

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.benchchem.com/product/b036736?utm_src=pdf-body
https://www.microbiologyresearch.org/content/journal/jmm/10.1099/jmm.0.000294
https://www.researchgate.net/publication/326735231_Polyaminopropyl_biguanide_PAPB_as_an_alternative_for_Polyhexamethylene_biguanide_PHMB_for_bacterial_eradication_in_wound_healing
https://www.semanticscholar.org/paper/Comparing-two-polymeric-biguanides%3A-chemical-and-of-Rembe-Fromm-Dornieden/015cb57c128c1a39ee137237eb213c8246cf362d
https://www.benchchem.com/product/b036736?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b036736?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Cytotoxicity

In contrast to its lack of antimicrobial efficacy, PAPB has demonstrated significantly lower
cytotoxicity compared to PHMB.

cell Li Incubation Concentration Cytotoxicity of  Cytotoxicity of
ell Line
Time Range PAPB PHMB
) Highly cytotoxic,
Human Moderate to high )
] 0.005% - 0.1% o survival rate
Keratinocytes 24 hours cytotoxicity at _
viv never exceeding
(HaCaT) 0.05% and 0.1%
27%
Murine

] No cytotoxic ] ]
Fibroblasts 24 hours up to 0.1% Highly cytotoxic
effect detected
(L929)

Human
Keratinocytes 72 hours up to 0.1% Non-cytotoxic Highly cytotoxic
(HaCaT)

Murine .
) Weak cytotoxic ) )
Fibroblasts 72 hours 0.05% and 0.1% Highly cytotoxic

effect
(L929)

Mechanism of Action

The proposed mechanism of action for polymeric biguanides like PAPB and PHMB is based on
their cationic nature. The positively charged polymer is attracted to the negatively charged
components of microbial cell membranes. This interaction leads to the disruption of the
membrane, causing leakage of cellular contents and ultimately cell death. However, the
difference in the length of the hydrocarbon linker (propyl in PAPB vs. hexyl in PHMB) appears
to dramatically affect the efficiency of this process, rendering PAPB largely inactive as an
antimicrobial.
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Proposed Antimicrobial Mechanism of Polymeric Biguanides

Positively Charged Negatively Charged
Polyaminopropyl Biguanide Microbial Cell Membrane

Electrostatic Attraction

Membrane Disruption

Cell Lysis and Death
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Inoculum Preparation

Bacterial Culture
(18-24h)

Adjust Turbidity
(0.5 McFarland)

Assay

Prepare PAPB
Concentration Series

Dilute to
~1x107"6 CFU/mL

Inoculate Tubes
with Bacteria

Incubate (e.qg., 24h)

Analysis

Plate Serial Dilutions
on Agar

Incubate Plates
(24-48h)

Count Colonies
(CFU/mL)

Determine MBC
(=299.9% reduction)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Polyaminopropyl Biguanide: A Technical Guide for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b036736#polyaminopropyl-biguanide-cas-number-
and-chemical-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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